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Compound of Interest

Compound Name: 13-Docosen-1-ol, (132)-

Cat. No.: B15156993

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Operation, and Disposal of 13-Docosen-1-ol, (13Z)-.

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for 13-Docosen-1-ol, (13Z)-, also known as Erucyl Alcohol. Adherence to these
procedures is critical for ensuring a safe laboratory environment and minimizing risk to
personnel and the surrounding ecosystem.

l. Personal Protective Equipment (PPE) and Safety
Precautions

While 13-Docosen-1-ol, (13Z)- is not classified as a hazardous substance under OSHA 29
CFR 1910.1200, it is combustible and requires careful handling to prevent contact and
inhalation. The following personal protective equipment is mandatory when working with this
chemical.

Table 1: Personal Protective Equipment (PPE) for Handling 13-Docosen-1-ol, (13Z)-
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Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against accidental
splashes that could cause eye

irritation.

Hand Protection

Nitrile or neoprene gloves.

Prevents skin contact, which

may cause mild irritation.

Body Protection

Standard laboratory coat.

Protects skin and personal

clothing from spills.

Respiratory Protection

Not generally required under
normal laboratory conditions
with adequate ventilation. Use
a NIOSH-approved respirator if
aerosols are generated or if
working in a poorly ventilated

area.

Minimizes the inhalation of any

potential vapors or aerosols.

General Safety Precautions:

Do not ingest.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Handle in a well-ventilated area, preferably within a chemical fume hood.

Keep away from heat, sparks, and open flames as the substance is combustible.

Il. Physical and Chemical Properties

Understanding the physical and chemical properties of 13-Docosen-1-ol, (13Z)- is crucial for

safe handling and storage.

Table 2: Physical and Chemical Properties of 13-Docosen-1-ol, (132)-
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Property Value

Molecular Formula C22H440[1]
Molecular Weight 324.58 g/mol [1]
Appearance White, soft solid
Melting Point 35°C

Boiling Point 200-205 °C @ 1 Torr
Flash Point 123.4 °C (Closed Cup)
Density 0.847 g/cm3

Solubilit Soluble in alcohol and most organic solvents;
olubility _ .
insoluble in water.

lll. Experimental Protocol: Esterification of 13-
Docosen-1-ol, (132)-

The following is a representative protocol for a common laboratory procedure involving a long-
chain alcohol. This procedure should be adapted based on the specific requirements of your
research.

Objective: To synthesize an ester from 13-Docosen-1-ol, (132)- and a carboxylic acid.

Materials:

13-Docosen-1-ol, (132)-

Carboxylic acid (e.g., acetic acid)

Acid catalyst (e.qg., sulfuric acid)

Anhydrous solvent (e.g., toluene)

Sodium bicarbonate solution (5%)
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 Brine (saturated sodium chloride solution)
e Anhydrous sodium sulfate

e Round-bottom flask

e Reflux condenser

e Heating mantle

e Separatory funnel

o Beakers and Erlenmeyer flasks

» Rotary evaporator

Procedure:

o Preparation: Ensure all glassware is clean and dry. Set up the reflux apparatus in a chemical
fume hood.

e Reaction Setup:

o In the round-bottom flask, dissolve a known quantity of 13-Docosen-1-ol, (132)- in the
anhydrous solvent.

o Add a stoichiometric equivalent of the carboxylic acid to the flask.
o Carefully add a catalytic amount of sulfuric acid to the mixture.

o Reflux:
o Attach the reflux condenser and begin circulating cooling water.

o Heat the mixture to reflux using the heating mantle and maintain for the desired reaction
time, monitoring the reaction progress by a suitable method (e.g., TLC).

o Work-up:
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[e]

Allow the reaction mixture to cool to room temperature.

o

Transfer the mixture to a separatory funnel.

[¢]

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and
brine.

[¢]

Dry the organic layer over anhydrous sodium sulfate.

* Isolation:
o Filter the drying agent.
o Remove the solvent using a rotary evaporator to yield the crude ester product.

 Purification: Purify the crude product as necessary, for example, by column chromatography.

Click to download full resolution via product page
Caption: Experimental workflow for the esterification of 13-Docosen-1-ol, (13Z)-.

IV. Operational and Disposal Plan

A systematic approach to handling and disposal is essential for laboratory safety and
environmental responsibility.

Operational Plan:
e Procurement and Storage:

o Obtain 13-Docosen-1-ol, (13Z)- from a reputable supplier.
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o Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as oxidizing agents.

e Handling:
o Only handle in a designated area, such as a chemical fume hood.
o Use the minimum quantity required for the experiment.
o Ensure all necessary PPE is worn correctly.

o Spill Response:

o Minor Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o Major Spills: Evacuate the area and contact the appropriate emergency response team.

Disposal Plan:

Waste Segregation:

o Collect all waste containing 13-Docosen-1-ol, (13Z)-, including unused material, reaction
residues, and contaminated materials (e.g., gloves, absorbent pads), in a designated,
labeled hazardous waste container.

Container Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name ("13-
Docosen-1-ol, (132)-"), and any other components of the waste mixture.

Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area until it is
collected by the institution's environmental health and safety department.

Final Disposal:
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o Disposal must be conducted by a licensed hazardous waste disposal company in
accordance with all local, state, and federal regulations.

@g of 13-Docosen-1-ol, (132)-

Generation of Waste
(Unused chemical, residues, contaminated items)

i

Segregate Waste into
Designated Container

i

Label Container
'Hazardous Waste' & Contents

i

Store in Satellite
Accumulation Area

:

Collection by EHS

Disposal by Licensed
Hazardous Waste Company

Click to download full resolution via product page

Caption: Step-by-step disposal plan for 13-Docosen-1-ol, (13Z)- waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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